Cas no 13906-05-3 (3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product name: 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 13906-05-3
• MF: C₁₅H₁₂N₂OS
• MW: 268.333581924438
• MDL: MFCD00125914
• CID: 168027
• PubChem ID: 674526

3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinazolinone,2,3-dihydro-3-(phenylmethyl)-2-thioxo-
• 3-Benzyl-2-mercapto-3H-quinazolin-4-one
• 3-benzyl-2-sulfanylidene-1H-quinazolin-4-one
• 3-benzyl-2,3-dihydro-2-thioxoquinazolin-4(1H)-one
• 3-benzyl-2-thioxo-1,2-dihydro-4(3H)-quinazolinone
• 3-Benzyl-2-thioxo-2,3-dihydro-1H-chinazolin-4-on
• 3-benzyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-benzyl-2-thioxotetrahydroquinazolin-4-one
• N3-benzyl-2-thioxo-2,3-dihydroquinazolin-4(1H)-one
• 3-(benzyl)-2-thioxo-1H-quinazolin-4-one
• 3-(phenylmethyl)-2-thioxo-1H-quinazolin-4-one
• 3-Benzyl-2-thioxo-2,3-dihydro-1H-quinazolin-4-one
• 3-BENZYL-2-THIOXO-2,3-DIHYDRO-4(1H)-QUINAZOLINONE
• 3-(phenylmethyl)-2-sulfanylidene-1H-quinazolin-4-one
• 3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• AB00094910-01
• J-511753
• AKOS000115793
• 3-benzyl-2-sulfanyl-3,4-dihydroquinazolin-4-one
• F6548-0228
• SCHEMBL14010912
• JS-212C
• CS-W004394
• BIM-0017084.P001
• EN300-03110
• 4(1H)-Quinazolinone, 2,3-dihydro-3-(phenylmethyl)-2-thioxo-
• HMS1784N19
• CCG-13125
• SR-01000556682-1
• Oprea1_495970
• DTXSID70350140
• 3-benzyl-2-mercaptoquinazolin-4(3H)-one
• AKOS001032579
• Oprea1_119585
• MLS001204706
• 13906-05-3
• MFCD00125914
• HMS2815H16
• SR-01000556682
• CBMicro_017052
• CHEMBL447620
• Oprea1_320185
• SMR000518336
• SCHEMBL6295507
• FT-0681135
• ALBB-024057
• 3-benzyl-2-sulfanylquinazolin-4(3H)-one
• STK414842
• 4(3H)-quinazolinone, 2-mercapto-3-(phenylmethyl)-
• STK723162
• 3-benzyl-4-hydroxyquinazoline-2-thione

• MDL： MFCD00125914
• Inchi： InChI=1S/C15H12N2OS/c18-14-12-8-4-5-9-13(12)16-15(19)17(14)10-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,19)
• InChI Key： PSPZHJCIFHRWNP-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CC=C2NC(=S)N1CC3=CC=CC=C3

Computed Properties

• Exact Mass: 268.06700
• Monoisotopic Mass: 268.067034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 2.7

Experimental Properties

• Density: 1.36
• Melting Point: >250
• Boiling Point: 441.6°Cat760mmHg
• Flash Point: 220.9°C
• Refractive Index: 1.724
• PSA: 69.88000
• LogP: 3.10740
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

3-benzyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines